Cas no 1212068-85-3 ((1R)-1-(4-Propoxyphenyl)ethan-1-ol)

(1R)-1-(4-Propoxyphenyl)ethan-1-ol is a chiral secondary alcohol featuring a propoxy-substituted phenyl group. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective precision. The compound’s structure offers versatility in further functionalization, such as oxidation to ketones or conversion to ethers/esters. Its well-defined chirality ensures high selectivity in catalytic reactions, reducing the need for costly resolution steps. The propoxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is suited for applications in medicinal chemistry and material science, where controlled stereochemistry and derivatization potential are critical. Storage under inert conditions is recommended to preserve optical purity.

(1R)-1-(4-Propoxyphenyl)ethan-1-ol structure

1212068-85-3 structure

Product Name:(1R)-1-(4-Propoxyphenyl)ethan-1-ol

CAS No:1212068-85-3

MF:C₁₁H₁₆O₂

MW:180.243543624878

MDL:MFCD09863758

CID:5167367

Update Time:2025-06-07

(1R)-1-(4-Propoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(4-Propoxyphenyl)ethan-1-ol
- (R)-1-(4-Propoxyphenyl)ethan-1-ol
- Benzenemethanol, α-methyl-4-propoxy-, (αR)-
- MDL： MFCD09863758
- Inchi： 1S/C11H16O2/c1-3-8-13-11-6-4-10(5-7-11)9(2)12/h4-7,9,12H,3,8H2,1-2H3/t9-/m1/s1
- InChI Key： CVNLELLEFCZYPX-SECBINFHSA-N
- SMILES： O(CCC)C1C=CC(=CC=1)[C@@H](C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 128
XLogP3: 2.3
Topological Polar Surface Area: 29.5

(1R)-1-(4-Propoxyphenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-87881-0.05g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		0.05g	$468.0	2023-09-01
Enamine	EN300-87881-0.1g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		0.1g	$490.0	2023-09-01
Enamine	EN300-87881-0.25g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		0.25g	$513.0	2023-09-01
Enamine	EN300-87881-0.5g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		0.5g	$535.0	2023-09-01
Enamine	EN300-87881-1.0g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		1.0g	$2067.0	2023-02-11
Enamine	EN300-87881-2.5g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		2.5g	$1089.0	2023-09-01
Enamine	EN300-87881-5.0g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		5.0g	$5994.0	2023-02-11
Enamine	EN300-87881-10.0g	(1R)-1-(4-propoxyphenyl)ethan-1-ol	1212068-85-3		10.0g	$8889.0	2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01065989-1g	(1R)-1-(4-Propoxyphenyl)ethan-1-ol	1212068-85-3	95%	1g	￥3031.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01065989-5g	(1R)-1-(4-Propoxyphenyl)ethan-1-ol	1212068-85-3	95%	5g	￥8785.0	2023-04-05